Cas no 1332371-21-7 (N-p-Coumaroyltyrosine Methyl Ester)

• Product Name: N-p-Coumaroyltyrosine Methyl Ester
• CAS No: 1332371-21-7
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 2040420
• PubChem ID: 53343162
• Update Time: 2025-05-23

N-p-Coumaroyltyrosine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-[4'-hydroxy-(E)-cinnamoyl]-L-tyrosine methyl ester
• CHEMBL2234989
• methyl (2S)-3-(4-hydroxyphenyl)-2-[[(E)-3-(4-hydroxyphenyl)prop-2-enoyl]amino]propanoate
• N-p-Coumaroyltyrosine Methyl Ester
• CHEBI:202563
• 1332371-21-7
• N-(4'-hydroxy-(E)-cinnamoyl)-L-tyrosine methyl ester
• (2E)-3-(4-Hydroxyphenyl)-N-((2S)-3-(4-hydroxyphenyl)-1-methoxy-1-oxopropan-2-yl)prop-2-enimidate
• (2E)-3-(4-Hydroxyphenyl)-N-[(2S)-3-(4-hydroxyphenyl)-1-methoxy-1-oxopropan-2-yl]prop-2-enimidate
• methyl (2S)-3-(4-hydroxyphenyl)-2-(((E)-3-(4-hydroxyphenyl)prop-2-enoyl)amino)propanoate

• Inchi： 1S/C19H19NO5/c1-25-19(24)17(12-14-4-9-16(22)10-5-14)20-18(23)11-6-13-2-7-15(21)8-3-13/h2-11,17,21-22H,12H2,1H3,(H,20,23)/b11-6+/t17-/m0/s1
• InChI Key： GHGQUMXNRYULMG-CEUCYRDJSA-N
• SMILES： O(C)C([C@H](CC1C=CC(=CC=1)O)NC(/C=C/C1C=CC(=CC=1)O)=O)=O

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 95.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tyrosine and derivatives

Additional information on N-p-Coumaroyltyrosine Methyl Ester

Exploring N-p-Coumaroyltyrosine Methyl Ester (CAS No. 1332371-21-7): A Comprehensive Guide to Its Properties and Applications

In the realm of bioactive compounds, N-p-Coumaroyltyrosine Methyl Ester (CAS No. 1332371-21-7) has garnered significant attention for its unique structural features and potential applications. This ester derivative, formed by the conjugation of p-coumaric acid and tyrosine methyl ester, exhibits intriguing biochemical properties that make it a subject of interest in pharmaceutical, cosmetic, and nutraceutical research. Its molecular architecture, characterized by a phenolic core and an ester linkage, contributes to its antioxidant and anti-inflammatory activities, aligning with current trends in natural product utilization.

The growing demand for plant-derived compounds and natural antioxidants has propelled research into N-p-Coumaroyltyrosine Methyl Ester. Consumers and researchers alike are increasingly searching for terms like "natural anti-aging agents" and "tyrosine derivatives in skincare," reflecting a shift toward sustainable and health-conscious solutions. This compound's ability to scavenge free radicals and modulate cellular pathways positions it as a promising candidate for cosmeceutical formulations, particularly in serums and creams targeting oxidative stress.

From a chemical perspective, the CAS No. 1332371-21-7 identifier ensures precise identification of N-p-Coumaroyltyrosine Methyl Ester in regulatory and commercial contexts. Analytical techniques such as HPLC and mass spectrometry are commonly employed to verify its purity, a critical factor for applications in nutraceutical encapsulation or drug delivery systems. Recent studies highlight its compatibility with lipid-based carriers, addressing frequent queries about "bioavailability enhancement of phenolic esters."

The compound's role in metabolic engineering also resonates with contemporary discussions on sustainable biosynthesis. With searches rising for "green chemistry approaches to ester production," researchers are exploring microbial platforms to synthesize N-p-Coumaroyltyrosine Methyl Ester efficiently. This aligns with global initiatives to reduce reliance on synthetic methods, answering frequent questions about "eco-friendly compound alternatives."

In conclusion, N-p-Coumaroyltyrosine Methyl Ester (CAS No. 1332371-21-7) represents a multifaceted compound bridging gaps between traditional knowledge and modern applications. Its relevance to trending topics like skin health, natural preservatives, and biobased materials ensures its continued prominence in scientific and industrial discourse.